Cas no 8002-48-0 (Ethyl pyrrolidine-3-carboxylate hydrochloride)

• Product name: Ethyl pyrrolidine-3-carboxylate hydrochloride
• CAS No: 8002-48-0
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 724116
• PubChem ID: 159480023

Ethyl pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Malt, ext.
• MALT EXTRACT
• ETHYL PYRROLIDINE-3-CARBOXYLATE HYDROCHLORIDE
• ethyl pyrrolidine-3-carboxylate HCl
• DL-beta-Proline ethyl ester hydrochloride
• 3-Pyrrolidinecarboxylic acid, ethyl ester, hydrochloride
• (+/-)-Pyrrolidine-3-carboxylic acid ethyl ester hydrochloride
• Ethyl 3-pyrrolidinecarboxylate hydrochloride
• ethyl pyrrolidine-3-carboxylate;hydrochloride
• Ethyl (S)-pyrrolidine-3-carboxylate hydrochloride
• PubChem18711
• AMOT0102
• HT1118
• HT1128
• Ethyl pyrrolidin
• CID 162445634
• 8002-48-0
• Ethyl pyrrolidine-3-carboxylate hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-2-10-7(9)6-3-4-8-5-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： AYYKCALHTPKNOI-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CNCC1)=O

Computed Properties

• Exact Mass: 4267.4802g/mol
• Monoisotopic Mass: 4267.4802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 48
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• PH: 4.8 (17g/l, H2O, 25℃)(after autoclaving)
• Solubility: H2O: 3%, faintly turbid, yellow

Ethyl pyrrolidine-3-carboxylate hydrochloride Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3

Additional information on Ethyl pyrrolidine-3-carboxylate hydrochloride

Comprehensive Overview of Ethyl pyrrolidine-3-carboxylate hydrochloride (CAS No. 8002-48-0)

Ethyl pyrrolidine-3-carboxylate hydrochloride (CAS No. 8002-48-0) is a versatile organic compound widely utilized in pharmaceutical research, agrochemical development, and specialty chemical synthesis. This hydrochloride salt derivative of ethyl pyrrolidine-3-carboxylate has gained significant attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "Ethyl pyrrolidine-3-carboxylate HCl applications", "CAS 8002-48-0 synthesis methods", and "pyrrolidine derivatives in drug discovery", reflecting its growing importance in modern chemistry.

The molecular structure of Ethyl pyrrolidine-3-carboxylate hydrochloride features a pyrrolidine ring – a saturated five-membered nitrogen heterocycle – substituted with an ester group at the 3-position. This configuration provides excellent reactivity for further chemical modifications, a feature often explored in answers to common search queries such as "how to modify pyrrolidine carboxylates" and "ester derivatives of pyrrolidine uses". The hydrochloride salt form enhances the compound's stability and solubility, making it particularly useful in various synthetic applications where these properties are crucial.

In pharmaceutical applications, Ethyl pyrrolidine-3-carboxylate hydrochloride serves as a key building block for the development of numerous therapeutic agents. Recent studies have highlighted its role in creating potential treatments for neurological disorders, with search trends showing increased interest in "pyrrolidine derivatives for CNS drugs" and "nitrogen heterocycles in medicine". The compound's ability to cross the blood-brain barrier makes it especially valuable in central nervous system drug design, addressing current research priorities in neurodegenerative disease treatment.

The synthesis of Ethyl pyrrolidine-3-carboxylate hydrochloride (CAS 8002-48-0) typically involves the esterification of pyrrolidine-3-carboxylic acid followed by salt formation. This process has been optimized in recent years to improve yield and purity, responding to industry demands reflected in search terms like "high-yield synthesis of pyrrolidine esters" and "purification methods for hydrochloride salts". Advanced techniques such as continuous flow chemistry and catalytic methods have been applied to enhance the production efficiency of this important intermediate.

Analytical characterization of Ethyl pyrrolidine-3-carboxylate hydrochloride employs various spectroscopic techniques, including NMR, IR, and mass spectrometry. Quality control parameters for this compound are frequently searched topics, with terms like "HPLC analysis of pyrrolidine derivatives" and "spectroscopic identification of CAS 8002-48-0" appearing in scientific databases. These analytical methods ensure the compound meets the stringent purity requirements for pharmaceutical and research applications.

Beyond pharmaceutical uses, Ethyl pyrrolidine-3-carboxylate hydrochloride finds applications in material science and specialty chemistry. Its structural features make it suitable for creating novel polymers and functional materials, addressing current interests in "smart material precursors" and "nitrogen-containing building blocks". The compound's versatility aligns with the growing demand for multifunctional chemical intermediates in advanced material development.

Storage and handling of Ethyl pyrrolidine-3-carboxylate hydrochloride require standard laboratory precautions for organic salts. Proper storage conditions and stability data are common search topics, with users frequently looking for information on "shelf life of pyrrolidine derivatives" and "storage requirements for hydrochloride salts". The compound typically remains stable under recommended conditions, maintaining its quality for extended periods when stored properly.

Recent advancements in green chemistry have influenced the production and application of Ethyl pyrrolidine-3-carboxylate hydrochloride. Environmentally friendly synthesis methods and sustainable applications are increasingly popular search topics, including "green synthesis of heterocyclic compounds" and "sustainable pharmaceutical intermediates". These developments reflect the chemical industry's shift toward more sustainable practices while maintaining high-performance standards.

The global market for Ethyl pyrrolidine-3-carboxylate hydrochloride (CAS 8002-48-0) continues to expand, driven by growing demand in pharmaceutical and specialty chemical sectors. Market analysis searches such as "pyrrolidine derivative market trends" and "demand for nitrogen heterocycles" indicate strong interest in the commercial aspects of this compound. Manufacturers are responding by scaling up production and improving quality control measures to meet diverse industry requirements.

Future research directions for Ethyl pyrrolidine-3-carboxylate hydrochloride include exploring novel synthetic applications and expanding its utility in drug discovery. Emerging search trends like "new applications of pyrrolidine carboxylates" and "innovative uses of CAS 8002-48-0" suggest continued interest in unlocking the full potential of this versatile compound. As scientific understanding advances, this important chemical intermediate is poised to play an even greater role in various chemical and pharmaceutical innovations.